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Compound of Interest

Compound Name: 4-Ethylbenzonitrile

Cat. No.: B1329635 Get Quote

An In-depth Technical Guide to p-
Ethylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of p-Ethylbenzonitrile (4-Ethylbenzonitrile). The information is curated for

professionals in research, scientific, and drug development fields, with a focus on delivering

precise data and methodologies.

Chemical Identity and Physical Properties
p-Ethylbenzonitrile, also known as 4-ethylbenzenecarbonitrile, is an aromatic nitrile.[1] It is

characterized by a benzene ring substituted with an ethyl group and a nitrile group at the para

position.[1] This compound is typically a colorless to light yellow liquid at room temperature.[1]

[2] It has low solubility in water but is soluble in organic solvents like ethanol and acetone.[1]

Table 1: Physical and Chemical Properties of p-Ethylbenzonitrile
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Property Value Reference

CAS Number 25309-65-3 [2][3]

Molecular Formula C₉H₉N [4][5]

Molecular Weight 131.17 g/mol [3][5]

Appearance Colorless to light yellow liquid [2]

Boiling Point 237 °C (lit.) [2]

Density 0.956 g/mL at 25 °C (lit.) [2][3]

Refractive Index n20/D 1.527 (lit.) [2][3]

Flash Point 97.8 °C (208.0 °F) - closed cup [2][3]

Solubility
Low solubility in water; soluble

in organic solvents.
[1]

Storage
Sealed in a dry place at room

temperature.
[2]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of p-

Ethylbenzonitrile. Key spectral data are summarized below.

Table 2: Spectral Data for p-Ethylbenzonitrile

Technique Availability/Reference

¹³C NMR Spectroscopy Data available.[5]

Mass Spectrometry (GC-MS) Data available.[5]

Infrared (IR) Spectroscopy Vapor phase IR spectra available.[5]

Synthesis of p-Ethylbenzonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB7316445_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/527726
https://www.fishersci.com/store/msds?partNumber=AAL0792118&productDescription=4-ETHYLBENZONITRILE+50G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzonitrile
https://www.sigmaaldrich.com/US/en/product/aldrich/527726
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzonitrile
https://m.chemicalbook.com/ProductChemicalPropertiesCB7316445_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7316445_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7316445_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/527726
https://m.chemicalbook.com/ProductChemicalPropertiesCB7316445_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/527726
https://m.chemicalbook.com/ProductChemicalPropertiesCB7316445_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/527726
https://cymitquimica.com/cas/25309-65-3/
https://m.chemicalbook.com/ProductChemicalPropertiesCB7316445_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common method for the synthesis of 4-ethylbenzonitrile involves the reaction of

ethylbenzene with ammonium thiocyanate in the presence of hydrofluoric acid to form an

intermediate, ethyl-thiobenzamide, which is then converted to 4-ethylbenzonitrile.[6]

Materials:

Ethylbenzene

Ammonium thiocyanate

98% Hydrofluoric acid

Ice

Polyethylene vessel (1 liter capacity)

Procedure:

In a 1-liter polyethylene vessel cooled to -20 °C, add 0.5 L of 98% hydrofluoric acid with

agitation.[6]

To the stirred acid, add 46 g (0.6 mol) of ammonium thiocyanate in portions.[6]

Subsequently, add 53 g (0.5 mol) of ethylbenzene in portions.[6]

Continue agitation for 20 hours at room temperature.[6]

Pour the reaction mixture onto ice, which will cause a precipitate to form and slowly

crystallize.[6]

Filter the precipitate by suction and wash it with water.[6]

The intermediate, 4-ethyl-thiobenzamide, can be recovered and purified.[6]

The 4-ethylbenzonitrile is then obtained from the thioamide intermediate by treatment with

an alkali to split off hydrogen sulfide.[6]
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Synthesis Workflow of p-Ethylbenzonitrile

Reactants

Reaction

Workup & Isolation

Final Product Formation

Ethylbenzene

Mixing at -20°C in Polyethylene Vessel

Ammonium Thiocyanate Hydrofluoric Acid

Stirring for 20 hours at Room Temperature

Pouring onto Ice

Precipitation of Intermediate

Suction Filtration and Washing

4-Ethyl-thiobenzamide

Treatment with Alkali (H₂S removal)

p-Ethylbenzonitrile
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Properties and Relationships of p-Ethylbenzonitrile

Chemical Identity

Physical Properties

Chemical Properties & Applications

p-Ethylbenzonitrile
(C₉H₉N)

Aromatic Nitrile
(Ethyl + Cyano group) Colorless to light yellow liquid Soluble in organic solvents Boiling Point: 237 °C Density: 0.956 g/mL

Electron-deficient aromatic nitrile

Intermediate in organic synthesis

Pyrimidine & Triazine derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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